1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [4-(1-cyclobutylpiperidin-4-yl)oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H28N2O2/c23-20(22-12-1-2-13-22)16-6-8-18(9-7-16)24-19-10-14-21(15-11-19)17-4-3-5-17/h6-9,17,19H,1-5,10-15H2
• InChI Key: NMBRMXDYBZKWQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)C4CCC4
• Molecular Formula: C20H28N2O2
• Molecular Weight: 328.4 g/mol

Description

1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity. By inhibiting GABA-AT, CPP-115 increases the levels of GABA in the brain, leading to a variety of physiological and biochemical effects.

Mechanism of Action

1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine works by inhibiting GABA-AT, the enzyme responsible for the breakdown of GABA in the brain. By blocking this enzyme, 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine increases the levels of GABA in the brain, leading to increased inhibition of neuronal activity and reduced excitability. This mechanism of action is similar to that of other GABAergic drugs, such as benzodiazepines and barbiturates.
Biochemical and Physiological Effects
The increased levels of GABA in the brain resulting from 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine administration have a variety of biochemical and physiological effects. GABA is the primary inhibitory neurotransmitter in the brain, and its increased levels lead to increased inhibition of neuronal activity and reduced excitability. This can result in a reduction in seizure activity, anxiety, and drug-seeking behavior, as well as other physiological effects such as sedation and muscle relaxation.

Advantages and Limitations for Lab Experiments

1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has several advantages for use in laboratory experiments. It is highly selective for GABA-AT and does not interact with other neurotransmitter systems, making it a useful tool for studying the role of GABA in various physiological and pathological conditions. Its potency and selectivity also make it a useful drug candidate for the treatment of neurological and psychiatric disorders.
However, there are also limitations to the use of 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine in laboratory experiments. Its effects on GABA levels in the brain can be complex and difficult to interpret, and its long-term effects on brain function and behavior are not well understood. Additionally, its potential for off-target effects on other enzymes and neurotransmitter systems should be carefully considered when designing experiments.

Future Directions

There are several potential future directions for research on 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine and its therapeutic applications. One area of ongoing research is the development of 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine analogs with improved pharmacokinetic properties and reduced potential for off-target effects. Another area of interest is the use of 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine as a tool for studying the role of GABA in various neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. Finally, there is ongoing research into the long-term effects of 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine on brain function and behavior, which may have implications for its use as a therapeutic agent.

Scientific Research Applications

1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, anxiety, and addiction. In preclinical studies, 1-cyclobutyl-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been shown to increase GABA levels in the brain and reduce seizure activity in animal models of epilepsy. It has also been shown to reduce anxiety-like behavior in rodents and attenuate drug-seeking behavior in models of addiction.